![molecular formula C20H18N6O2S B294656 1-({6-[(2-ethoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzimidazole](/img/structure/B294656.png)
1-({6-[(2-ethoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzimidazole
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Overview
Description
1-({6-[(2-ethoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzimidazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is a benzimidazole derivative with a triazolothiadiazole moiety attached to it.
Mechanism of Action
The mechanism of action of 1-({6-[(2-ethoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzimidazole is not fully understood. However, studies have suggested that the compound may exert its antimicrobial and antifungal activities by inhibiting the biosynthesis of nucleic acids and proteins in microorganisms. The compound may also inhibit the activity of enzymes involved in the biosynthesis of cell wall components in bacteria and fungi. Additionally, the compound has been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects
Studies have shown that this compound may have several biochemical and physiological effects. The compound has been shown to exhibit antioxidant activity and may help prevent oxidative stress-induced damage. It has also been shown to have a positive effect on lipid metabolism, reducing the levels of triglycerides and cholesterol in the blood. Additionally, the compound has been shown to have a protective effect on the liver, reducing liver damage caused by various toxins.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-({6-[(2-ethoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzimidazole in lab experiments is its potent antimicrobial and antifungal activities. The compound may be useful for studying the mechanisms of action of various microorganisms and for developing new antimicrobial and antifungal agents. However, the compound has some limitations, such as its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the study of 1-({6-[(2-ethoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzimidazole. One of the main areas of research is the development of new antimicrobial and antifungal agents based on the structure of the compound. Additionally, the compound may be studied for its potential use in the treatment of various diseases, such as cancer and inflammation. Further studies are also needed to fully understand the mechanism of action of the compound and its potential toxicity. Finally, the compound may be studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound has demonstrated potent antimicrobial, antifungal, and antiviral activities, as well as promising anticancer and anti-inflammatory activities. The compound may also have several biochemical and physiological effects, such as antioxidant activity and a positive effect on lipid metabolism. While the compound has some limitations, such as its potential toxicity, it may be useful for studying the mechanisms of action of various microorganisms and for developing new antimicrobial and antifungal agents. Finally, there are several future directions for the study of the compound, such as the development of new drugs and the study of its potential use as a fluorescent probe for the detection of metal ions in biological systems.
Synthesis Methods
The synthesis of 1-({6-[(2-ethoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzimidazole involves the condensation of 2-ethoxyphenol with 2-chloroacetic acid to form 2-(2-ethoxyphenoxy) acetic acid. This intermediate is then reacted with thiosemicarbazide to form 2-(2-ethoxyphenoxy)acetohydrazide. The resulting compound is further reacted with 4,5-diamino-1,2,4-triazole and formaldehyde to form the final product.
Scientific Research Applications
1-({6-[(2-ethoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzimidazole has been extensively studied for its potential applications in various fields of scientific research. The compound has been shown to exhibit potent antimicrobial, antifungal, and antiviral activities. It has also demonstrated promising anticancer and anti-inflammatory activities. Additionally, the compound has been studied for its potential use as a fluorescent probe for the detection of metal ions.
Properties
Molecular Formula |
C20H18N6O2S |
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Molecular Weight |
406.5 g/mol |
IUPAC Name |
3-(benzimidazol-1-ylmethyl)-6-[(2-ethoxyphenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C20H18N6O2S/c1-2-27-16-9-5-6-10-17(16)28-12-19-24-26-18(22-23-20(26)29-19)11-25-13-21-14-7-3-4-8-15(14)25/h3-10,13H,2,11-12H2,1H3 |
InChI Key |
KJXFDJVGCOKXEZ-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=CC=C1OCC2=NN3C(=NN=C3S2)CN4C=NC5=CC=CC=C54 |
Canonical SMILES |
CCOC1=CC=CC=C1OCC2=NN3C(=NN=C3S2)CN4C=NC5=CC=CC=C54 |
Origin of Product |
United States |
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